Cas no 2413869-02-8 (tert-butyl N-4-fluoro-2-hydroxy-5-(trifluoromethyl)phenylcarbamate)

Tert-butyl N-4-fluoro-2-hydroxy-5-(trifluoromethyl)phenylcarbamate is a specialized carbamate derivative featuring a fluorinated aromatic core with hydroxyl and trifluoromethyl substituents. This compound is valued in organic synthesis and pharmaceutical research due to its structural versatility, serving as a key intermediate in the development of bioactive molecules. The tert-butyl carbamate group enhances stability, facilitating handling and storage, while the electron-withdrawing trifluoromethyl and fluoro groups influence reactivity in selective transformations. Its well-defined regiochemistry and functional group compatibility make it suitable for constructing complex heterocycles or drug candidates. The compound’s purity and consistent performance are critical for reproducible results in medicinal chemistry applications.
tert-butyl N-4-fluoro-2-hydroxy-5-(trifluoromethyl)phenylcarbamate structure
2413869-02-8 structure
Product name:tert-butyl N-4-fluoro-2-hydroxy-5-(trifluoromethyl)phenylcarbamate
CAS No:2413869-02-8
MF:C12H13F4NO3
MW:295.230137586594
CID:5675856
PubChem ID:165770066

tert-butyl N-4-fluoro-2-hydroxy-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-[4-fluoro-2-hydroxy-5-(trifluoromethyl)phenyl]carbamate
    • 2413869-02-8
    • EN300-26665209
    • tert-butyl N-4-fluoro-2-hydroxy-5-(trifluoromethyl)phenylcarbamate
    • Inchi: 1S/C12H13F4NO3/c1-11(2,3)20-10(19)17-8-4-6(12(14,15)16)7(13)5-9(8)18/h4-5,18H,1-3H3,(H,17,19)
    • InChI Key: MROASYCYYCRDOU-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=CC=1C(F)(F)F)NC(=O)OC(C)(C)C)O

Computed Properties

  • Exact Mass: 295.08315592g/mol
  • Monoisotopic Mass: 295.08315592g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.6Ų
  • XLogP3: 3.3

tert-butyl N-4-fluoro-2-hydroxy-5-(trifluoromethyl)phenylcarbamate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26665209-10.0g
tert-butyl N-[4-fluoro-2-hydroxy-5-(trifluoromethyl)phenyl]carbamate
2413869-02-8 95.0%
10.0g
$5837.0 2025-03-20
Enamine
EN300-26665209-0.05g
tert-butyl N-[4-fluoro-2-hydroxy-5-(trifluoromethyl)phenyl]carbamate
2413869-02-8 95.0%
0.05g
$1140.0 2025-03-20
Enamine
EN300-26665209-0.1g
tert-butyl N-[4-fluoro-2-hydroxy-5-(trifluoromethyl)phenyl]carbamate
2413869-02-8 95.0%
0.1g
$1195.0 2025-03-20
Enamine
EN300-26665209-10g
tert-butyl N-[4-fluoro-2-hydroxy-5-(trifluoromethyl)phenyl]carbamate
2413869-02-8
10g
$5837.0 2023-09-12
Enamine
EN300-26665209-5g
tert-butyl N-[4-fluoro-2-hydroxy-5-(trifluoromethyl)phenyl]carbamate
2413869-02-8
5g
$3935.0 2023-09-12
Enamine
EN300-26665209-2.5g
tert-butyl N-[4-fluoro-2-hydroxy-5-(trifluoromethyl)phenyl]carbamate
2413869-02-8 95.0%
2.5g
$2660.0 2025-03-20
Enamine
EN300-26665209-5.0g
tert-butyl N-[4-fluoro-2-hydroxy-5-(trifluoromethyl)phenyl]carbamate
2413869-02-8 95.0%
5.0g
$3935.0 2025-03-20
Enamine
EN300-26665209-1g
tert-butyl N-[4-fluoro-2-hydroxy-5-(trifluoromethyl)phenyl]carbamate
2413869-02-8
1g
$1357.0 2023-09-12
Enamine
EN300-26665209-0.25g
tert-butyl N-[4-fluoro-2-hydroxy-5-(trifluoromethyl)phenyl]carbamate
2413869-02-8 95.0%
0.25g
$1249.0 2025-03-20
Enamine
EN300-26665209-0.5g
tert-butyl N-[4-fluoro-2-hydroxy-5-(trifluoromethyl)phenyl]carbamate
2413869-02-8 95.0%
0.5g
$1302.0 2025-03-20

Additional information on tert-butyl N-4-fluoro-2-hydroxy-5-(trifluoromethyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-fluoro-2-hydroxy-5-(trifluoromethyl)phenylcarbamate (CAS No. 2413869-02-8)

The compound tert-butyl N-4-fluoro-2-hydroxy-5-(trifluoromethyl)phenylcarbamate (CAS No. 2413869-02-8) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro and trifluoromethyl substituents, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its potential role in developing novel therapeutics and crop protection agents.

One of the key reasons for the growing attention toward tert-butyl N-4-fluoro-2-hydroxy-5-(trifluoromethyl)phenylcarbamate is its relevance in drug discovery. The presence of the trifluoromethyl group enhances the metabolic stability and bioavailability of drug candidates, a feature highly sought after in modern medicinal chemistry. Recent studies have explored its utility in targeting enzyme inhibitors and receptor modulators, aligning with the industry's focus on precision medicine.

In addition to pharmaceuticals, this compound has garnered interest in agrochemical innovation. The fluoro and hydroxy functional groups contribute to its herbicidal and fungicidal properties, making it a candidate for developing next-generation pesticides. With the global push toward sustainable agriculture, researchers are investigating its environmental impact and efficacy in integrated pest management systems.

The synthesis of tert-butyl N-4-fluoro-2-hydroxy-5-(trifluoromethyl)phenylcarbamate involves multi-step organic reactions, often starting from 4-fluoro-2-hydroxy-5-(trifluoromethyl)aniline. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been employed to improve yield and purity. These methods are part of the broader trend toward green chemistry, minimizing waste and energy consumption.

From a commercial perspective, the demand for CAS No. 2413869-02-8 is rising, particularly in markets focused on high-value intermediates. Suppliers and manufacturers are optimizing production scales to meet the needs of contract research organizations (CROs) and pharmaceutical developers. Quality control measures, including HPLC and NMR spectroscopy, ensure compliance with regulatory standards.

Looking ahead, the versatility of tert-butyl N-4-fluoro-2-hydroxy-5-(trifluoromethyl)phenylcarbamate positions it as a critical player in life sciences and material science. Its applications extend to polymeric materials and specialty chemicals, further broadening its industrial relevance. As research continues, this compound is expected to unlock new possibilities in biotechnology and nanotechnology.

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